(5Z)-5-benzylidene-2-(cyclohexylamino)-3-phenylimidazol-4-one
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Description
5-Benzylidene-2-(cyclohexylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one is a synthetic organic compound that belongs to the class of imidazolidinones. This compound is characterized by its unique structure, which includes a benzylidene group, a cyclohexylamino group, and a phenyl group attached to an imidazolidinone core. It has garnered interest in various fields of scientific research due to its potential biological activities and applications.
Properties
Molecular Formula |
C22H23N3O |
|---|---|
Molecular Weight |
345.4 g/mol |
IUPAC Name |
(5Z)-5-benzylidene-2-cyclohexylimino-3-phenylimidazolidin-4-one |
InChI |
InChI=1S/C22H23N3O/c26-21-20(16-17-10-4-1-5-11-17)24-22(23-18-12-6-2-7-13-18)25(21)19-14-8-3-9-15-19/h1,3-5,8-11,14-16,18H,2,6-7,12-13H2,(H,23,24)/b20-16- |
InChI Key |
NEAXEEKNHDEZHM-SILNSSARSA-N |
Isomeric SMILES |
C1CCC(CC1)N=C2N/C(=C\C3=CC=CC=C3)/C(=O)N2C4=CC=CC=C4 |
Canonical SMILES |
C1CCC(CC1)N=C2NC(=CC3=CC=CC=C3)C(=O)N2C4=CC=CC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-benzylidene-2-(cyclohexylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one typically involves the following steps:
Knoevenagel Condensation: The initial step involves the condensation of an aldehyde (such as benzaldehyde) with a compound containing an active methylene group (such as cyclohexylamine) in the presence of a base (e.g., piperidine) to form the benzylidene intermediate.
Cyclization: The intermediate undergoes cyclization with a suitable reagent, such as phenyl isocyanate, to form the imidazolidinone ring.
Industrial Production Methods
While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using continuous flow reactors, and ensuring high purity and yield through purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
5-Benzylidene-2-(cyclohexylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one can undergo various chemical reactions, including:
Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Sodium borohydride in methanol or ethanol.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products Formed
Oxidation: Oxidized imidazolidinone derivatives.
Reduction: Reduced imidazolidinone derivatives.
Substitution: Substituted imidazolidinone derivatives with various functional groups.
Scientific Research Applications
5-Benzylidene-2-(cyclohexylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.
Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.
Industry: Utilized in the development of new materials and as a catalyst in various industrial processes.
Mechanism of Action
The mechanism of action of 5-benzylidene-2-(cyclohexylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one involves its interaction with specific molecular targets and pathways:
Comparison with Similar Compounds
Similar Compounds
5-Benzylidene-2,4-thiazolidinedione: Shares the benzylidene group but has a thiazolidinedione core instead of an imidazolidinone.
5-Benzylidene-2-sulfanylideneimidazolidin-4-one: Similar structure but contains a sulfanylidene group.
Uniqueness
5-Benzylidene-2-(cyclohexylamino)-3-phenyl-3,5-dihydro-4H-imidazol-4-one is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties
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